N-cyclopropyl-2-fluoropyridine-4-carboxamide
Overview
Description
N-cyclopropyl-2-fluoropyridine-4-carboxamide (NCFC) is a novel heterocyclic compound with a wide range of potential applications in medicinal chemistry, biochemistry, and pharmacology. NCFC is a highly versatile and powerful compound that can be used to synthesize various pharmaceuticals, biochemicals, and other compounds. NCFC has a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. NCFC has also been used in the synthesis of various drugs and in the development of new drug delivery systems.
Scientific Research Applications
N-cyclopropyl-2-fluoropyridine-4-carboxamide has been studied extensively for its potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has been used in the synthesis of various drugs, including anti-inflammatory and anti-tumor drugs. This compound has also been used in the development of new drug delivery systems, including liposomes, nanoparticles, and nanocapsules. This compound has also been used in the synthesis of various biochemicals, including amino acids and peptides. This compound has been studied for its potential anti-oxidant, anti-inflammatory and anti-tumor activities.
Mechanism of Action
N-cyclopropyl-2-fluoropyridine-4-carboxamide has been shown to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are inflammatory mediators. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-1 (COX-1), which is involved in the production of prostaglandins, which are also inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant effects. This compound has been shown to reduce inflammation in animal models of arthritis, asthma, and other inflammatory diseases. This compound has also been shown to reduce the growth of cancer cells in animal models of cancer. This compound has also been shown to reduce oxidative stress in cell cultures and animal models.
Advantages and Limitations for Lab Experiments
The advantages of using N-cyclopropyl-2-fluoropyridine-4-carboxamide in laboratory experiments include its low cost and easy synthesis. This compound is also relatively non-toxic and has a wide range of biological activities. The main limitation of using this compound in laboratory experiments is its limited solubility in water, which may limit its use in some experiments.
Future Directions
Future research on N-cyclopropyl-2-fluoropyridine-4-carboxamide should focus on further elucidating its mechanism of action, as well as its potential therapeutic applications. Further research should also be conducted to explore the potential of this compound for use in drug delivery systems. Additionally, further research should be conducted to explore the potential of this compound for use in the synthesis of various biochemicals, such as amino acids and peptides. Finally, further research should be conducted to explore the potential of this compound for use in the development of novel therapeutic agents.
Synthesis Methods
N-cyclopropyl-2-fluoropyridine-4-carboxamide can be synthesized by a number of methods, including the reaction of cyclopropyl bromide with 2-fluoropyridine-4-carboxylic acid in the presence of a base. This reaction is known as the “Friedel-Crafts acylation” reaction. This compound can also be synthesized by the reaction of 2-fluoropyridine-4-carboxylic acid with cyclopropyl bromide in the presence of a base, followed by an esterification reaction. The synthesis of this compound can also be accomplished through the reaction of cyclopropyl bromide and 2-fluoropyridine-4-carboxylic acid in the presence of a base, followed by an esterification reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclopropyl-2-fluoropyridine-4-carboxamide involves the reaction of cyclopropylamine with 2-fluoropyridine-4-carboxylic acid, followed by the conversion of the resulting carboxylic acid to the corresponding carboxamide.", "Starting Materials": [ "Cyclopropylamine", "2-Fluoropyridine-4-carboxylic acid", "Diisopropylcarbodiimide (DIC)", "N-Hydroxysuccinimide (NHS)", "Dimethylformamide (DMF)", "Chloroform", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: In a dry flask, add cyclopropylamine and 2-fluoropyridine-4-carboxylic acid in equimolar amounts.", "Step 2: Add DIC and NHS to the flask and stir the mixture at room temperature for 2-3 hours.", "Step 3: Add DMF to the flask and stir the mixture for an additional 12-24 hours at room temperature.", "Step 4: Pour the reaction mixture into a separatory funnel and extract with chloroform.", "Step 5: Wash the organic layer with a saturated solution of NaHCO3 and then with water.", "Step 6: Dry the organic layer over anhydrous Na2SO4 and evaporate the solvent under reduced pressure.", "Step 7: Purify the crude product by column chromatography using ethyl acetate as the eluent to obtain N-cyclopropyl-2-fluoropyridine-4-carboxylic acid.", "Step 8: Convert the carboxylic acid to the corresponding carboxamide by adding the acid to a solution of ethyl acetate and NH3 in water and stirring the mixture at room temperature for 12-24 hours.", "Step 9: Filter the resulting solid and wash with water to obtain N-cyclopropyl-2-fluoropyridine-4-carboxamide." ] } | |
CAS RN |
1247497-65-9 |
Molecular Formula |
C9H9FN2O |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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